Cas no 710328-15-7 (Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate)

Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate is a fluorinated organic compound characterized by its trifluoromethoxy and phenoxyacetate functional groups. This ester exhibits notable stability and reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group enhances lipophilicity and metabolic resistance, which can improve bioavailability in active ingredients. Its ethyl ester moiety provides versatility for further derivatization, such as hydrolysis to the corresponding carboxylic acid. The compound's well-defined structure ensures consistency in synthetic applications, while its electron-withdrawing properties influence reaction pathways in targeted molecular design. Suitable for controlled reactions, it is commonly handled under standard laboratory conditions with appropriate safety measures.
Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate structure
710328-15-7 structure
Product Name:Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate
CAS No:710328-15-7
MF:C11H11F3O4
MW:264.197854280472
CID:2799813
Update Time:2025-10-29

Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate
    • (4-TRIFLUOROMETHOXYPHENOXY) ACETIC ACID ETHYL ESTER
    • AB26121
    • Ethyl (4-Trifluoromethoxy-phenoxy)-acetate
    • D78581
    • Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate
    • Inchi: 1S/C11H11F3O4/c1-2-16-10(15)7-17-8-3-5-9(6-4-8)18-11(12,13)14/h3-6H,2,7H2,1H3
    • InChI Key: SARUWXGWYFAWNQ-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)OCC(=O)OCC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 260
  • XLogP3: 3.4
  • Topological Polar Surface Area: 44.8

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